Cas no 158612-99-8 (2-Oxazolidinone, 4-[(phenylmethoxy)methyl]-, (4S)-)

• Product Name: 2-Oxazolidinone, 4-[(phenylmethoxy)methyl]-, (4S)-
• CAS No: 158612-99-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1337397
• PubChem ID: 71353996
• Update Time: 2025-04-20

2-Oxazolidinone, 4-[(phenylmethoxy)methyl]-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4-[(phenylmethoxy)methyl]-, (4S)-
• (4S)-4-(phenylmethoxymethyl)-1,3-oxazolidin-2-one
• DTXSID90778706
• (4S)-4-[(Benzyloxy)methyl]-1,3-oxazolidin-2-one
• 158612-99-8

• Inchi： 1S/C11H13NO3/c13-11-12-10(8-15-11)7-14-6-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,12,13)/t10-/m0/s1
• InChI Key： QLNHTMVVULBOOR-JTQLQIEISA-N
• SMILES： O1C(N[C@@H](COCC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56